7-Bromo-5-fluoro-4-methoxy-2,3-dihydro-1H-inden-1-one
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Description
7-Bromo-5-fluoro-4-methoxy-2,3-dihydro-1H-inden-1-one (CAS: 1260016-95-2) is a substituted indanone derivative featuring a bicyclic scaffold with bromo (Br), fluoro (F), and methoxy (OMe) substituents at positions 7, 5, and 4, respectively. Its molecular formula is C₁₀H₈BrFO₂, with a molecular weight of 259.08 g/mol. This compound is of interest in medicinal chemistry due to the electronic and steric effects imparted by its substituents, which can modulate biological activity.
Properties
Molecular Formula |
C10H8BrFO2 |
|---|---|
Molecular Weight |
259.07 g/mol |
IUPAC Name |
7-bromo-5-fluoro-4-methoxy-2,3-dihydroinden-1-one |
InChI |
InChI=1S/C10H8BrFO2/c1-14-10-5-2-3-8(13)9(5)6(11)4-7(10)12/h4H,2-3H2,1H3 |
InChI Key |
DIXVXEWVIIBCJG-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2CCC(=O)C2=C(C=C1F)Br |
Origin of Product |
United States |
Preparation Methods
The synthesis of 7-Bromo-5-fluoro-4-methoxy-2,3-dihydro-1H-inden-1-one typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the bromination and fluorination of 4-methoxy-2,3-dihydro-1H-inden-1-one . The reaction conditions often include the use of bromine and fluorine sources in the presence of a catalyst, such as aluminum chloride, under controlled temperature and pressure . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .
Chemical Reactions Analysis
7-Bromo-5-fluoro-4-methoxy-2,3-dihydro-1H-inden-1-one undergoes various chemical reactions, including:
Scientific Research Applications
7-Bromo-5-fluoro-4-methoxy-2,3-dihydro-1H-inden-1-one has several scientific research applications:
Mechanism of Action
The mechanism of action of 7-Bromo-5-fluoro-4-methoxy-2,3-dihydro-1H-inden-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with proteins involved in cellular signaling and metabolism .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The biological and physicochemical properties of indanone derivatives are highly dependent on substituent type, position, and electronic nature. Below is a comparative analysis of key analogs:
Table 1: Structural Comparison of Indanone Derivatives
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